Cas no 214209-71-9 (2-(4-Bromophenoxy)propan-1-ol)

2-(4-Bromophenoxy)propan-1-ol structure
2-(4-Bromophenoxy)propan-1-ol structure
Product Name:2-(4-Bromophenoxy)propan-1-ol
CAS No:214209-71-9
MF:C9H11BrO2
MW:231.086442232132
CID:2189077
Update Time:2023-03-30

2-(4-Bromophenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromophenoxy)propan-1-ol
    • 1-Propanol, 2-(4-bromophenoxy)-, (2S)-
    • Inchi: 1S/C9H11BrO2/c1-7(6-11)12-9-4-2-8(10)3-5-9/h2-5,7,11H,6H2,1H3/t7-/m0/s1
    • InChI Key: DJOHYRITEGTWPF-ZETCQYMHSA-N
    • SMILES: C(O)[C@@H](OC1=CC=C(Br)C=C1)C

Computed Properties

  • Exact Mass: 229.994
  • Monoisotopic Mass: 229.994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2

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